Cas no 870243-07-5 (ethyl 4-chlorofuro2,3-cpyridine-2-carboxylate)

• Product Name: ethyl 4-chlorofuro2,3-cpyridine-2-carboxylate
• CAS No: 870243-07-5
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• MDL: MFCD22581456
• CID: 1867001
• PubChem ID: 58622544
• Update Time: 2025-06-30

ethyl 4-chlorofuro2,3-cpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-c]pyridine-2-carboxylic acid, 4-chloro-, ethyl ester
• ethyl 4-chlorofuro2,3-cpyridine-2-carboxylate
• EN300-9601207
• 4-chloro-furo[2,3-c]pyridine-2-carboxylic acid ethyl ester
• SCHEMBL5553728
• AWTBVNLGTIJRKZ-UHFFFAOYSA-N
• ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylate
• 870243-07-5

• MDL： MFCD22581456
• Inchi： 1S/C10H8ClNO3/c1-2-14-10(13)8-3-6-7(11)4-12-5-9(6)15-8/h3-5H,2H2,1H3
• InChI Key： AWTBVNLGTIJRKZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC2=C1C=C(C(=O)OCC)O2

Computed Properties

• Exact Mass: 225.0192708Da
• Monoisotopic Mass: 225.0192708Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 4-chlorofuro2,3-cpyridine-2-carboxylate

Ethyl 4-Chlorofuro[2,3-c]Pyridine-2-Carboxylate: A Comprehensive Overview

Ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylate, with the CAS number 870243-07-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring fused with a furan moiety, along with a chloro substituent and an ethyl ester group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

The core structure of ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylate is based on the furo[2,3-c]pyridine system, a bicyclic framework that has gained attention due to its aromatic stability and electronic properties. The chloro substituent at the 4-position introduces electron-withdrawing effects, which can influence the reactivity and selectivity of the molecule in various chemical reactions. The ethyl ester group at the 2-position adds to the molecule's versatility by providing a functional handle for further modifications or applications in bioavailability studies.

Recent studies have highlighted the potential of furo[2,3-c]pyridine derivatives as building blocks for constructing heterocyclic compounds with unique electronic properties. For instance, researchers have explored the use of ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylate in the synthesis of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The molecule's ability to form stable π-conjugated systems makes it an attractive candidate for these applications.

In addition to its structural advantages, ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylate has shown promise in biological studies. Its ability to interact with specific protein targets has been investigated in the context of drug discovery. For example, recent research has demonstrated that derivatives of this compound can modulate enzyme activity or serve as inhibitors for certain cellular pathways. These findings underscore its potential as a lead compound in therapeutic development.

The synthesis of ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylate typically involves multi-step organic reactions. One common approach involves the cyclization of appropriately substituted precursors under acidic or basic conditions to form the furo[2,3-c]pyridine ring system. Subsequent functionalization steps are then used to introduce the chloro and ethyl ester groups. The optimization of these synthetic routes has been an active area of research to improve yield and purity.

From an environmental perspective, ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylate has been studied for its biodegradability and eco-toxicological properties. Understanding its environmental fate is crucial for its safe handling and application in industrial processes. Recent studies have indicated that under certain conditions, the compound can undergo microbial degradation, though further research is needed to fully characterize its environmental impact.

In conclusion, ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylate (CAS No: 870243-07-5) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and functional groups make it a valuable tool in organic synthesis and materials science. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in both academic and industrial settings.